N-(1-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-7-yl]-4-propylthiadiazole-5-carboxamide
• InChI: InChI=1S/C21H21FN4O3S2/c1-2-4-18-20(30-25-24-18)21(27)23-16-9-6-14-5-3-12-26(19(14)13-16)31(28,29)17-10-7-15(22)8-11-17/h6-11,13H,2-5,12H2,1H3,(H,23,27)
• InChI Key: SLRKWYMYPZVPIY-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(SN=N1)C(=O)NC2=CC3=C(CCCN3S(=O)(=O)C4=CC=C(C=C4)F)C=C2
• Molecular Formula: C21H21FN4O3S2
• Molecular Weight: 460.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a sulfonyl group, a tetrahydroquinoline group, and a thiadiazole group. These groups are common in many pharmaceuticals and other biologically active compounds.

Scientific Research Applications

Cytotoxic and Antiproliferative Activities

A study demonstrated the synthesis of sulfonamide derivatives showing cytotoxic activity against breast and colon cancer cell lines. Compounds with thiadiazole moieties, similar in structure to the queried compound, exhibited potent anticancer activities, highlighting their potential as therapeutic agents in cancer treatment (Ghorab et al., 2015). Another research presented the antiproliferative properties of pyrazole-sulfonamide derivatives against HeLa and C6 cell lines, demonstrating broad-spectrum antitumor activity comparable to common anticancer drugs (Mert et al., 2014).

Anti-inflammatory and Analgesic Effects

Compounds structurally related to the queried molecule, such as 4,5-diaryl-2-(substituted thio)-1H-imidazoles and their sulfoxides and sulfones, showed significant anti-inflammatory and analgesic activities. These findings support the potential use of sulfonamide derivatives in the development of new antiarthritic drugs (Sharpe et al., 1985).

Antimicrobial Potential

The antimicrobial potency of sulfonamide and carbamate derivatives of 3-fluoro-4-morpholinoaniline, a linezolid intermediate, was investigated, showing good to potent antimicrobial activity against various bacterial strains and fungi. This study underscores the potential of incorporating sulfonamide moieties into antimicrobial agents (Janakiramudu et al., 2017).

Future Directions

The future directions for research on this compound could include further studies to determine its physical and chemical properties, its potential biological activity, and its potential uses in pharmaceuticals or other applications.